3-bromo-4-methoxyquinolin-6-amine
Overview
Description
3-Bromo-4-methoxyquinolin-6-amine, also known as BMQA, is an organic compound with a molecular formula of C10H10BrN and a molecular weight of 222.09 g/mol. It is a colorless to yellowish-white solid that is soluble in water and organic solvents. BMQA is a heterocyclic compound, meaning it is composed of two or more different types of atoms, and it contains a quinoline ring, which is a six-membered aromatic heterocycle with two nitrogen atoms at positions 1 and 3. BMQA has a wide range of applications in scientific research, including synthesis, biochemistry, and physiology.
Scientific Research Applications
3-bromo-4-methoxyquinolin-6-amine has been used in a wide range of scientific research applications, including chemistry, biochemistry, and physiology. It has been used as a starting material for the synthesis of a variety of compounds, including quinolines, quinoxalines, and quinazolines. 3-bromo-4-methoxyquinolin-6-amine has also been used as an intermediate in the synthesis of pharmaceuticals and other biologically active compounds. Additionally, 3-bromo-4-methoxyquinolin-6-amine has been used in the study of enzyme inhibition, enzyme kinetics, and drug metabolism.
Mechanism of Action
The mechanism of action of 3-bromo-4-methoxyquinolin-6-amine is not well understood. However, it is believed that 3-bromo-4-methoxyquinolin-6-amine interacts with enzymes in the body to inhibit their activity. This inhibition of enzyme activity can lead to the inhibition of certain metabolic pathways, which can result in a variety of physiological effects.
Biochemical and Physiological Effects
3-bromo-4-methoxyquinolin-6-amine has been shown to have a variety of biochemical and physiological effects in laboratory studies. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs, such as cytochrome P450 enzymes. Additionally, 3-bromo-4-methoxyquinolin-6-amine has been shown to inhibit the activity of other enzymes, including phosphodiesterases and tyrosine kinases. These effects can lead to a variety of physiological effects, such as changes in blood pressure, heart rate, and respiration.
Advantages and Limitations for Lab Experiments
The use of 3-bromo-4-methoxyquinolin-6-amine in laboratory experiments has a number of advantages. It is relatively inexpensive and easy to synthesize, and it is soluble in a variety of organic solvents. Additionally, 3-bromo-4-methoxyquinolin-6-amine can be used in a variety of biochemical and physiological experiments. However, there are also some limitations to its use in laboratory experiments. 3-bromo-4-methoxyquinolin-6-amine is toxic and can irritate the skin, eyes, and respiratory tract, so appropriate safety precautions must be taken when handling it. Additionally, 3-bromo-4-methoxyquinolin-6-amine can be difficult to obtain in large quantities and its effects can vary depending on the concentration used.
Future Directions
The use of 3-bromo-4-methoxyquinolin-6-amine in scientific research is still in its early stages, and there is much that remains to be explored. Future research could focus on the development of more efficient synthesis methods for 3-bromo-4-methoxyquinolin-6-amine and the study of its effects on different biochemical pathways. Additionally, further research could focus on the development of 3-bromo-4-methoxyquinolin-6-amine-based drugs and the study of its potential therapeutic applications. Finally, research could be conducted on the toxicity of 3-bromo-4-methoxyquinolin-6-amine and the development of methods to reduce its toxicity.
Synthesis Methods
3-bromo-4-methoxyquinolin-6-amine can be synthesized through a variety of methods, including the reaction of 4-methoxyquinolin-6-amine with bromine in acetic acid, the reaction of 3-bromo-4-methoxyphenol with aniline, and the reaction of 4-methoxy-6-methylquinoline with bromine in acetic acid. The first two methods involve a condensation reaction, while the third involves a nucleophilic substitution reaction. Each of these methods produces 3-bromo-4-methoxyquinolin-6-amine with a high yield and purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromo-4-methoxyquinolin-6-amine involves the bromination of 4-methoxyquinoline followed by the reduction of the resulting 3-bromo-4-methoxyquinoline to obtain the desired amine product.", "Starting Materials": [ "4-methoxyquinoline", "Bromine", "Sodium hydroxide", "Hydrogen gas", "Palladium on carbon" ], "Reaction": [ "Step 1: Bromination of 4-methoxyquinoline using bromine in the presence of sodium hydroxide to obtain 3-bromo-4-methoxyquinoline.", "Step 2: Reduction of 3-bromo-4-methoxyquinoline using hydrogen gas and palladium on carbon catalyst to obtain 3-bromo-4-methoxyquinolin-6-amine." ] } | |
CAS RN |
2825007-55-2 |
Product Name |
3-bromo-4-methoxyquinolin-6-amine |
Molecular Formula |
C10H9BrN2O |
Molecular Weight |
253.1 |
Purity |
95 |
Origin of Product |
United States |
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